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Compound of Interest

Compound Name: n-Methyl-3-nitropyridin-4-amine

Cat. No.: B163063 Get Quote

The Chemical Blueprint: Reaction and
Mechanism
The synthesis is achieved through the reaction of 4-chloro-3-nitropyridine with methylamine.

This transformation is a classic example of a Nucleophilic Aromatic Substitution (SNAr)

reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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